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Compound of Interest

Compound Name: N-Ethylpropionamide

Cat. No.: B1205720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of N-
Ethylpropionamide, complete with detailed experimental protocols for their determination. The

information is curated to support research and development activities where precise

physicochemical data is paramount.

Core Physicochemical Data
The accurate determination of a compound's boiling and melting points is fundamental for its

identification, purity assessment, and handling.[1][2][3] N-Ethylpropionamide is a secondary

carboxylic acid amide with distinct thermal properties.[4] The quantitative data for its boiling and

melting points are summarized below.

Property Value Conditions

Boiling Point 116 °C at 25 mmHg

Melting Point 105 °C (lit.)

Citations: Boiling Point[5][6][7][8][9], Melting Point[7]
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Experimental Protocols
The following sections detail standardized methodologies for the experimental determination of

the boiling and melting points of N-Ethylpropionamide.

For substances available in limited quantities, the micro-boiling point method is a convenient

and accurate approach.[10][11]

Materials:

N-Ethylpropionamide sample (~0.5 mL)

Small test tube (e.g., 150mm diameter)

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., metal heating block or Thiele tube)[1][10]

Clamping and stand apparatus

Procedure:

Sample Preparation: Place approximately 0.5 mL of the N-Ethylpropionamide sample into

the small test tube.[11]

Capillary Insertion: Insert the capillary tube, with its open end down, into the liquid sample.

Apparatus Setup:

Secure the test tube in the heating block.

Position a thermometer such that the bulb is about 1 cm above the surface of the liquid.

[11] This ensures the temperature of the vapor is measured as the liquid refluxes.[10][11]

Heating and Observation:
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Begin heating the apparatus gently. Initially, a stream of bubbles will emerge from the

capillary tube as trapped air expands and is expelled.[10]

As the temperature approaches the boiling point, a rapid and continuous stream of

bubbles will emerge from the capillary.[10] This occurs when the vapor pressure of the

liquid equals the atmospheric pressure.[11]

Temperature Recording:

Continue to heat until a condensation ring of the refluxing vapor is stable on the walls of

the test tube, level with the thermometer bulb.[11]

The stable temperature reading on the thermometer at this point is the boiling point of the

sample.[10][12]

Confirmation (Thiele Tube Method): Alternatively, after observing a rapid stream of bubbles,

heating can be stopped. The moment the bubbling ceases and the liquid is drawn back into

the capillary tube corresponds to the boiling point.[10]

The capillary method is a common and reliable technique for determining the melting point of a

solid organic compound.[1][13] The sharpness of the melting range is a strong indicator of the

sample's purity; pure compounds typically exhibit a sharp melting point within a 0.5-1.0°C

range, whereas impurities lead to a depressed and broader melting range.[1][2]

Materials:

Dry, powdered N-Ethylpropionamide sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., MelTemp or DigiMelt)[1][14]

Mortar and pestle (if sample is not powdered)

Procedure:

Sample Preparation: Ensure the N-Ethylpropionamide sample is completely dry and finely

powdered.[13]
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Capillary Packing:

Press the open end of a capillary tube into the powdered sample.

Invert the tube and tap it gently on a hard surface, or drop it down a long section of glass

tubing, to pack the solid tightly into the sealed end.[14]

The packed sample height should be approximately 2-3 mm.

Apparatus Setup: Place the packed capillary tube into the sample holder of the melting point

apparatus.[13][14]

Heating and Determination:

If the approximate melting point is known (around 105°C), heat the apparatus rapidly to

about 15-20°C below this temperature.[15]

Reduce the heating rate significantly, to approximately 1-2°C per minute, as you approach

the expected melting point.[1][15] A slow heating rate is critical for the system to maintain

thermal equilibrium, ensuring an accurate reading.[15]

Observation and Recording:

Record the temperature at which the first droplet of liquid becomes visible.

Record the temperature at which the entire sample has completely melted into a clear

liquid.

The recorded values constitute the melting point range. For a pure sample, this range

should be narrow.

Logical and Experimental Workflow Visualization
The following diagram illustrates the logical workflow for determining the primary physical

properties of an N-Ethylpropionamide sample.
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Experimental Workflow: Physical Property Determination

Boiling Point Determination Melting Point Determination

N-Ethylpropionamide Sample

Micro-Reflux Setup
(Test Tube, Capillary, Thermometer) Pack Sample in Capillary Tube

Gradual Heating of Apparatus

Observe Vapor Condensation
& Stable Temperature

Boiling Point Data

Heat Slowly in Apparatus
(~2°C / min)

Observe & Record
Melting Range

Melting Point Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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